Cas no 951886-14-9 (2-Bromo-3-(5-ethoxycarbonyl-2-thienyl)-1-propene)

• Product Name: 2-Bromo-3-(5-ethoxycarbonyl-2-thienyl)-1-propene
• CAS No: 951886-14-9
• MF: C₁₀H₁₁BrO₂S
• MW: 275.162141084671
• MDL: MFCD09801340
• CID: 4722092
• Update Time: 2025-10-25

2-Bromo-3-(5-ethoxycarbonyl-2-thienyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-3-(5-ETHOXYCARBONYL-2-THIENYL)-1-PROPENE
• 2-Bromo-3-(5-ethoxycarbonyl-2-thienyl)-1-propene

• MDL： MFCD09801340
• Inchi： 1S/C10H11BrO2S/c1-3-13-10(12)9-5-4-8(14-9)6-7(2)11/h4-5H,2-3,6H2,1H3
• InChI Key： RWLVPCKZFBIQKC-UHFFFAOYSA-N
• SMILES： BrC(=C)CC1=CC=C(C(=O)OCC)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 230
• Topological Polar Surface Area: 54.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on 2-Bromo-3-(5-ethoxycarbonyl-2-thienyl)-1-propene

Professional Introduction to Compound with CAS No. 951886-14-9 and Product Name: 2-Bromo-3-(5-ethoxycarbonyl-2-thienyl)-1-propene

The compound in question, identified by the CAS No. 951886-14-9, is a specialized organic molecule with the systematic name 2-Bromo-3-(5-ethoxycarbonyl-2-thienyl)-1-propene. This compound has garnered significant attention in the field of pharmaceutical chemistry and material science due to its unique structural features and potential applications. The presence of both bromine and ethoxycarbonyl functional groups, coupled with a thiophene ring, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their applications in drug discovery and industrial chemistry. The thiophene moiety, a five-membered aromatic ring containing sulfur, is particularly noteworthy for its role in medicinal chemistry. Thiophene derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 2-Bromo-3-(5-ethoxycarbonyl-2-thienyl)-1-propene enhances its reactivity and makes it a valuable building block for further chemical modifications.

The bromo substituent at the 2-position of the propene chain introduces a site for electrophilic aromatic substitution reactions, which is crucial for constructing more intricate molecular architectures. Additionally, the ethoxycarbonyl group at the 3-position provides a site for nucleophilic addition reactions, allowing for further functionalization. These features make the compound particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are fundamental in modern synthetic organic chemistry.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 2-Bromo-3-(5-ethoxycarbonyl-2-thienyl)-1-propene through multi-step synthetic routes. These methods often involve palladium-catalyzed reactions and transition-metal complexes that facilitate the formation of carbon-carbon bonds with high precision. The compound's stability under various reaction conditions also makes it a preferred choice for researchers aiming to develop novel pharmaceuticals or advanced materials.

One of the most exciting applications of this compound is in the field of medicinal chemistry. Researchers have been exploring its potential as a precursor for synthesizing small-molecule inhibitors targeting various disease pathways. For instance, derivatives of thiophene have shown promise in inhibiting enzymes involved in cancer metabolism. The bromo and ethoxycarbonyl groups can be strategically modified to enhance binding affinity to biological targets, making this compound a valuable tool in drug discovery pipelines.

Moreover, the material science applications of 2-Bromo-3-(5-ethoxycarbonyl-2-thienyl)-1-propene are equally fascinating. Its ability to undergo polymerization reactions suggests potential uses in the development of conductive polymers and organic semiconductors. These materials are critical components in electronic devices such as organic light-emitting diodes (OLEDs) and solar cells. The unique electronic properties imparted by the thiophene ring make it an attractive candidate for designing next-generation materials with enhanced performance.

The synthesis of 2-Bromo-3-(5-ethoxycarbonyl-2-thienyl)-1-propene typically involves a series of well-established organic reactions, including bromination, esterification, and coupling reactions. Recent studies have focused on optimizing these synthetic pathways to improve yield and purity while minimizing waste. Green chemistry principles have also been incorporated into these processes, ensuring that the synthesis is environmentally sustainable.

In conclusion, 2-Bromo-3-(5-ethoxycarbonyl-2-thienyl)-1-propene (CAS No. 951886-14-9) is a multifunctional compound with significant potential in both pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it an indispensable intermediate in synthetic chemistry. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation across multiple scientific disciplines.